PTC-510 TFA salt
Overview
Description
PTC-510 TFA salt is a novel inhibitor of hypoxia-induced VEGF expression.
Scientific Research Applications
Application in Membrane Technology
A study by Jewrajka et al. (2013) explored the use of pyridinetricarboxylic acid chloride (PTC) in the creation of thin-film composite polyamide membranes. The incorporation of PTC resulted in membranes with enhanced bacterial resistance and maintained salt rejection efficiency, indicating potential for improved water purification technologies.
Coagulation in Water Purification
Research on polytitanium salts, which includes a form of PTC, has shown promise in water purification. Zhao et al. (2013) found that polytitanium tetrachloride (PTC) coagulants demonstrated high turbidity and organic matter removal efficiency, indicating their potential utility in water treatment processes.
Waste Water Treatment
In a study by Zhao and Li (2019), polymerized titanium salts, including a PTC variant, were used for the preliminary treatment of municipal wastewater. This approach was found to be highly efficient in removing chemical oxygen demand and total phosphorus, making it a promising method for wastewater treatment.
Photovoltaic and Solar Energy Applications
[TBD][TFA], a form of PTC, has been utilized in photovoltaic and solar energy research. Chueh et al. (2015) discussed the integration of such materials in improving the performance of polymer and perovskite solar cells, suggesting its potential in enhancing solar energy harvesting efficiency.
Phase Transfer Catalysis
PTC is extensively used in phase transfer catalysis, a method that enhances the reaction rate in immiscible phases. Naik and Doraiswamy (1998) reviewed its application in synthesizing organic chemicals, underscoring its significance in both academic and industrial chemical synthesis.
properties
CAS RN |
865531-74-4 |
|---|---|
Product Name |
PTC-510 TFA salt |
Molecular Formula |
C28H27BrF3N3O4S |
Molecular Weight |
638.5002 |
IUPAC Name |
9-Bromo-2-cyclohexyl-5-(4-methoxyphenyl)-3-thioxo-2,3,5,6,11,11a-hexahydro-1H-imidazo[1',5':1,6]pyrido[3,4-b]indol-1-one trifluoroacetate |
InChI |
InChI=1S/C26H26BrN3O2S.C2HF3O2/c1-32-18-10-7-15(8-11-18)24-23-20(19-13-16(27)9-12-21(19)28-23)14-22-25(31)29(26(33)30(22)24)17-5-3-2-4-6-17;3-2(4,5)1(6)7/h7-13,17,22,24,28H,2-6,14H2,1H3;(H,6,7) |
InChI Key |
ILABVOPQNLBKGK-UHFFFAOYSA-N |
SMILES |
O=C(C1CC2=C(C(C3=CC=C(OC)C=C3)N14)NC5=C2C=C(Br)C=C5)N(C6CCCCC6)C4=S.O=C(O)C(F)(F)F |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>2 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PTC-510 TFA salt |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
